Cas no 52273-43-5 (3,5-Diiodo-4-methoxybenzyl chloride)

• Product Name: 3,5-Diiodo-4-methoxybenzyl chloride
• CAS No: 52273-43-5
• MF: C₈H₇ClI₂O
• MW: 408.402526140213
• CID: 4981099
• Update Time: 2025-11-04

3,5-Diiodo-4-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodo-4-methoxybenzyl chloride

• Inchi： 1S/C8H7ClI2O/c1-12-8-6(10)2-5(4-9)3-7(8)11/h2-3H,4H2,1H3
• InChI Key： ZQHVADSDPGWDRG-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)C=C(C=1OC)I

Computed Properties

• Exact Mass: 407.82749 g/mol
• Monoisotopic Mass: 407.82749 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 408.40
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Diiodo-4-methoxybenzyl chloride

Introduction to 3,5-Diiodo-4-methoxybenzyl chloride (CAS No. 52273-43-5)

3,5-Diiodo-4-methoxybenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 52273-43-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of iodo-substituted aromatic alcohols, characterized by the presence of two iodine atoms at the 3rd and 5th positions of a benzene ring, with a methoxy group at the 4th position and a benzyl chloride functional group. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The structure of 3,5-Diiodo-4-methoxybenzyl chloride imparts distinct chemical properties that are highly useful in medicinal chemistry. The presence of iodine atoms enhances its reactivity, making it a versatile building block for further functionalization. The methoxy group provides a site for nucleophilic substitution reactions, while the benzyl chloride moiety allows for amide bond formation through nucleophilic addition reactions. These characteristics have positioned this compound as a key reagent in the synthesis of complex pharmaceuticals.

In recent years, there has been growing interest in iodinated aromatic compounds due to their applications in drug discovery and development. Iodine atoms are known to participate in various metabolic pathways and can be selectively modified or removed through specific chemical transformations. This property makes them valuable tools for studying drug metabolism and designing prodrugs. Additionally, iodinated compounds have been explored as intermediates in the synthesis of radiolabeled probes for diagnostic imaging, leveraging their ability to form stable complexes with radioisotopes.

3,5-Diiodo-4-methoxybenzyl chloride has found particular utility in the synthesis of kinase inhibitors, which are among the most extensively studied classes of drugs targeting cancer and inflammatory diseases. Kinase inhibitors often require complex molecular architectures to achieve high selectivity and potency. The reactivity of the iodine atoms in this compound allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures found in many kinase inhibitors. For instance, recent studies have demonstrated its use in synthesizing novel tyrosine kinase inhibitors with improved pharmacokinetic profiles.

The pharmaceutical industry has also utilized 3,5-Diiodo-4-methoxybenzyl chloride in the development of antiviral agents. The ability to introduce diverse functional groups onto the aromatic core through palladium-catalyzed reactions has enabled the creation of novel analogs with enhanced antiviral activity. One notable example is its application in synthesizing protease inhibitors, which are critical for treating viral infections such as HIV and hepatitis C. By modifying key pharmacophoric elements through cross-coupling reactions facilitated by this compound, researchers have been able to develop inhibitors with improved efficacy and reduced side effects.

Furthermore, 3,5-Diiodo-4-methoxybenzyl chloride has been employed in the synthesis of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease have seen significant advancements in drug development through the use of small molecule modulators. The structural features of this compound allow for modifications that enhance its interaction with specific neurotransmitter receptors or enzymes involved in disease pathogenesis. For example, derivatives synthesized using this intermediate have shown promise in preclinical studies as potential treatments for cognitive impairment associated with neurodegenerative disorders.

The synthetic versatility of 3,5-Diiodo-4-methoxybenzyl chloride extends beyond pharmaceutical applications into agrochemicals and materials science. In agrochemical research, it serves as an intermediate for developing novel herbicides and fungicides that target specific enzymatic pathways in plants and fungi. Its ability to undergo selective functionalization allows chemists to tailor molecular structures for optimal biological activity while minimizing environmental impact.

In materials science, particularly in organic electronics, iodinated aromatic compounds have been explored for their electron transport properties. Derivatives of 3,5-Diiodo-4-methoxybenzyl chloride have been incorporated into organic light-emitting diodes (OLEDs) and photovoltaic cells due to their ability to facilitate charge transport across organic layers. These applications highlight the broad utility of such compounds beyond traditional pharmaceutical contexts.

The chemical reactivity profile of 3,5-Diiodo-4-methoxybenzyl chloride makes it an indispensable tool for synthetic chemists working on complex molecular architectures. Its compatibility with various catalytic systems allows for efficient construction of biaryl motifs, heterocyclic frameworks, and other pharmacophores essential for drug discovery efforts. The ability to perform regioselective modifications further enhances its value as a synthetic intermediate.

In conclusion,3,5-Diiodo-4-methoxybenzyl chloride (CAS No. 52273-43-5) is a multifaceted compound with broad applications across pharmaceuticals,agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations that are critical for developing next-generation therapeutics targeting various diseases including cancer,neurodegenerative disorders, and viral infections. As research continues to uncover new applications for iodinated aromatic compounds,3,5-Diiodo-4-methoxybenzyl chloride will undoubtedly remain a cornerstone intermediate in medicinal chemistry innovation.